2-((2R,4S)-4-Fluoropyrrolidin-2-yl)acetic acid hydrochloride

• IUPAC Name: 2-[(2R,4S)-4-fluoropyrrolidin-2-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C6H10FNO2.ClH/c7-4-1-5(8-3-4)2-6(9)10;/h4-5,8H,1-3H2,(H,9,10);1H/t4-,5-;/m0./s1
• InChI Key: HHHUTVKCHWFLAS-FHAQVOQBSA-N
• Canonical SMILES: C1C(CNC1CC(=O)O)F.Cl
• Isomeric SMILES: C1[C@@H](CN[C@@H]1CC(=O)O)F.Cl
• Molecular Formula: C6H11ClFNO2
• Molecular Weight: 183.61 g/mol

Description

“2-((2R,4S)-4-Fluoropyrrolidin-2-yl)acetic acid hydrochloride” is a chemical compound with the molecular weight of 183.61. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecule has a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The (2R,4S) notation indicates the configuration of the chiral centers in the molecule. The fluorine atom is attached to the 4th carbon in the pyrrolidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its structure. For “2-((2R,4S)-4-Fluoropyrrolidin-2-yl)acetic acid hydrochloride”, these properties include its molecular weight (183.61) and its IUPAC name.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

Synthetic Utility : The chemical structure of "2-((2R,4S)-4-Fluoropyrrolidin-2-yl)acetic acid hydrochloride" suggests its potential as a versatile synthetic intermediate. Fluorinated pyrrolidine derivatives, such as those described by Singh and Umemoto (2011), are important in medicinal chemistry for the synthesis of dipeptidyl peptidase IV inhibitors. The methodology involving stereospecific fluorination has enabled the reduction of synthetic steps for preparing fluoropyrrolidine derivatives, highlighting its significance in medicinal applications (Singh & Umemoto, 2011).